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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

In-Depth Technical Guide: Pigment Blue 14
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pigment Blue 14, including its

chemical and physical properties, manufacturing processes, and key applications. While

primarily used in the ink and coatings industry, this guide presents the available technical data

in a format accessible to a scientific audience.

Core Molecular and Physical Data
Pigment Blue 14 is a synthetic organic pigment belonging to the triarylmethane class of

compounds.[1] It is also known by its Colour Index name, C.I. 42600:1.[1][2] The fundamental

molecular and physical characteristics of Pigment Blue 14 are summarized in the table below

for clear reference and comparison.
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Property Value

Molecular Formula C₃₁H₄₃N₃[2][3]

Molecular Weight 457.69 g/mol [2][3]

CAS Number 1325-88-8[1][2]

Chemical Family Triarylmethane[1]

Appearance Reddish-shade blue powder

Density 1.7 g/cm³[1]

pH Value 7.0[2]

Oil Absorption 45 ± 5 ml/100g[2]

Heat Resistance 140 °C[2]

Experimental Protocols: Synthesis of Pigment Blue
14
The synthesis of Pigment Blue 14 can be achieved through several methods. These

processes involve the condensation of aromatic amines followed by the formation of a lake

pigment with heteropoly acids. The following are documented manufacturing methods:

Method A: Condensation with Phosphorus Trichloride[2]

Reaction: Bis(4-(diethylamino)phenyl)methanone is condensed with N,N-

diethylbenzenamine in the presence of Phosphorus trichloride.

Laking: The resulting intermediate is then treated with a phosphomolybdic acid to form the

final pigment lake.

Method B: Reaction with Phosgene[2]

Reaction: N,N-diethylbenzenamine is reacted with phosgene in the presence of a Zinc

chloride catalyst.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
https://store.astm.org/d1135-86r20.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
https://store.astm.org/d1135-86r20.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laking: The subsequent product is converted to the pigment lake using a phosphomolybdic

acid.

Method C: Condensation and Oxidation[2]

Condensation: Bis(4-(diethylamino)phenyl)methanol is condensed with N,N-

diethylbenzenamine.

Oxidation: The product from the condensation step is then oxidized.

Laking: Finally, the oxidized product is treated with a phosphomolybdic acid to form the

pigment lake.

Logical Relationship of Synthesis Method A
The following diagram illustrates the workflow for the synthesis of Pigment Blue 14 via the

Phosphorus Trichloride condensation method.

Bis(4-(diethylamino)phenyl)methanone

Condensation Reaction

N,N-diethylbenzenamine Phosphorus Trichloride

Catalyst

Intermediate Product

Laking Process

Phosphomolybdic Acid

Pigment Blue 14
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Click to download full resolution via product page

Caption: Synthesis workflow for Pigment Blue 14 via Method A.

Applications and Biological Relevance
Pigment Blue 14 is primarily utilized in water-based inks, offset inks, and for textile printing.[2]

It is valued for its reddish-blue shade.

It is important to note that as a pigment for industrial applications, there is no documented

research on Pigment Blue 14 having any role in biological signaling pathways or drug

development. Its properties are not indicative of therapeutic action, and it is not intended for

human or veterinary use. The audience of drug development professionals should be aware

that the technical information provided here pertains to its chemical and physical properties as

a colorant, not as a bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pigment blue 14|CAS No.1325-88-8|C.I. No.42600:1 [xcolorpigment.com]

2. Pigment Blue 14 [dyestuffintermediates.com]

3. store.astm.org [store.astm.org]

To cite this document: BenchChem. [Pigment Blue 14 molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170668#pigment-blue-14-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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